1-Phenyl[1,2,4]triazolo[4,3-a]quinazolin-5(3H)-one

• CAS No.: 144151-24-6
• Molecular Formula: C15H10N4O
• Molecular Weight: 262.27 g/mol
• IUPAC Name: 1-phenyl-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C15H10N4O/c20-14-11-8-4-5-9-12(11)19-13(17-18-15(19)16-14)10-6-2-1-3-7-10/h1-9H,(H,16,18,20)
• InChI Key: JDEQTYQENHNJIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2C4=CC=CC=C4C(=O)N3

Description

1-Phenyl[1,2,4]triazolo[4,3-a]quinazolin-5(3H)-one is a heterocyclic compound that has garnered significant interest in the field of medicinal chemistry due to its potential therapeutic applications. This compound is part of the triazoloquinazoline family, which is known for its diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties .

Preparation Methods

The synthesis of 1-Phenyl[1,2,4]triazolo[4,3-a]quinazolin-5(3H)-one typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of anthranilamide (2-aminobenzamide) with an aldehyde or ketone in the presence of a catalyst such as graphene oxide nanosheets in an aqueous medium . This method is efficient and environmentally friendly, making it suitable for industrial production.

Chemical Reactions Analysis

1-Phenyl[1,2,4]triazolo[4,3-a]quinazolin-5(3H)-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where halogen atoms are replaced by nucleophiles like amines or thiols.

Scientific Research Applications

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: It has shown promising results in inhibiting the growth of certain cancer cell lines, making it a potential anticancer agent.

Medicine: Its antimicrobial properties make it a candidate for developing new antibiotics.

Industry: It is used in the development of new materials with specific properties, such as light-emitting materials for OLED devices.

Mechanism of Action

The mechanism of action of 1-Phenyl[1,2,4]triazolo[4,3-a]quinazolin-5(3H)-one involves its interaction with specific molecular targets. For instance, it has been found to inhibit the PCAF bromodomain, which plays a role in the regulation of gene expression. By binding to this target, the compound can modulate the activity of genes involved in cell proliferation and survival, thereby exerting its anticancer effects .

Comparison with Similar Compounds

1-Phenyl[1,2,4]triazolo[4,3-a]quinazolin-5(3H)-one can be compared with other similar compounds, such as:

1,2,4-Triazolo[4,3-a]quinoxalines: These compounds also exhibit anticancer and antimicrobial activities but differ in their structural framework.

1,2,4-Triazino[4,3-a]quinoxalines: These compounds have similar biological activities but are structurally distinct.

1,2,4-Triazolo[4,3-a]pyrazines: These derivatives are known for their kinase inhibition properties and are used in cancer therapy.

The uniqueness of this compound lies in its specific interaction with the PCAF bromodomain, which sets it apart from other similar compounds .